1,5-Anhydro-4,6-O-benzylidene-3-deoxy-D-glucitol

• IUPAC Name: (4aR,7R,8aS)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
• InChI: InChI=1S/C13H16O4/c14-10-6-11-12(15-7-10)8-16-13(17-11)9-4-2-1-3-5-9/h1-5,10-14H,6-8H2/t10-,11+,12-,13?/m1/s1
• InChI Key: JOJFKAZEBRNCFB-DAAZQVBGSA-N
• Canonical SMILES: C1C(COC2C1OC(OC2)C3=CC=CC=C3)O
• Isomeric SMILES: C1[C@H](CO[C@H]2[C@H]1OC(OC2)C3=CC=CC=C3)O
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• CAS No.: 152613-20-2

Description

1,5-Anhydro-4,6-O-benzylidene-3-deoxy-D-glucitol (ABDG) is a synthetic sugar derivative that has been studied for its potential applications in the fields of medicine, biochemistry, and physiology. ABDG is a derivative of glucose and has a unique structure that allows it to interact with proteins, enzymes, and other molecules in a variety of ways. ABDG has been found to have numerous biochemical and physiological effects, and has been studied for its potential applications in the laboratory, as well as its potential therapeutic uses.

Scientific Research Applications

• Synthesis of Nucleosides : This compound is used as a starting material for the synthesis of 1,5-anhydro-2,4-dideoxy-D-mannitol nucleosides with adenine and uracil base moieties, which are important in the study of nucleic acids (Hossain et al., 1999).

• Derivative Synthesis : Research has focused on synthesizing derivatives of 1,5-anhydro-D-glucitol, such as 1,3-anhydro-D-glucitol and its benzylidene variant, which are significant in studying carbohydrate properties (Haslam & Radford, 1966).

• Oligonucleotide Building Blocks : It serves as a precursor for synthesizing oligonucleotides composed of 2'-deoxy-1',5'-anhydro-D-mannitol nucleosides with a purine base, useful in oligonucleotide construction (Hossain et al., 1998).

• Antiviral Activity Studies : The compound has been used in the synthesis of 1,5-anhydro-2,3-dideoxy-D-ribohexitol nucleosides, which showed moderate but selective activity against Herpes simplex viruses (Hossain et al., 1997).

• Role in Carbohydrate Chemistry : It has been utilized in the synthesis of various carbohydrate derivatives, exploring the reactivity and properties of carbohydrates (Al-Kadir et al., 1992).

• Biomedical Applications : Its derivatives have been explored for their potential in biomedical applications, such as in the synthesis of sugar analogs of cyclamate-like compounds (Witczak & Whistler, 1986).

• Renal Transport Mechanisms : Studies have used it to understand renal tubular reabsorption mechanisms, particularly in relation to diabetes mellitus (Saito, Ohtomo, & Inui, 1996).

Future Directions

The future directions for 1,5-Anhydro-4,6-O-benzylidene-3-deoxy-D-glucitol could involve its use in the research of various diseases, including diabetes. Its effectiveness in regulating blood glucose levels and improving insulin sensitivity makes it a promising compound for further study.